Cas no 3386-00-3 (Pregn-5-ene-3,20-dione,17-hydroxy-, cyclic bis(1,2-ethanediyl acetal) (9CI))

• Product Name: Pregn-5-ene-3,20-dione,17-hydroxy-, cyclic bis(1,2-ethanediyl acetal) (9CI)
• CAS No: 3386-00-3
• MF: C₂₅H₃₈O₅
• MW: 418.56622838974
• CID: 323397
• PubChem ID: 102404
• Update Time: 2025-04-19

Pregn-5-ene-3,20-dione,17-hydroxy-, cyclic bis(1,2-ethanediyl acetal) (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-ene-3,20-dione,17-hydroxy-, cyclic bis(1,2-ethanediyl acetal) (9CI)
• 17α-Hydroxypregn-5-ene-3,20-dione-3,20-bis(ethyleneketal)
• 17A-HYDROXYPREGN-5-ENE-3,20-DIONE-3,20-BIS(ETHYLENEKETAL)
• 16alpha-Hydroxyandrost-4-ene-3,17-dione
• 4-Androsten-16alpha-ol-3,17-dione
• A-Hydroxyandrostenedione
• 17 alpha -Hydroxypregn-5-ene-3,20-dione-3,20-bis(ethyleneketal)
• 17
• 17?-Hydroxypregn-5-ene-3,20-dione-3,20-bis(ethyleneketal)
• 17-Hydroxypregn-5-ene-3,20-dione cyclic bis(ethylene acetal)
• SCHEMBL13240155
• Pregn-5-ene-3,20-dione,17-hydroxy-,cyclic bis(1,2-ethanediyl acetal)(9ci)
• 3386-00-3
• 17alpha-Hydroxypregn-5-ene-3,20-dione-3,20-bis(ethyleneketal)
• DTXSID20955447
• EINECS 222-203-5
• A-Hydroxypregn-5-ene-3,20-dione-3,20-bis(ethyleneketal)
• 10,13-Dimethyl-17-(2-methyl-1,3-dioxolan-2-yl)-1,2,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydrospiro[cyclopenta[a]phenanthrene-3,2'-[1,3]dioxolan]-17-ol
• (8'R,9'S,10'R,13'S,14'S,17'R)-10',13'-dimethyl-17'-(2-methyl-1,3-dioxolan-2-yl)spiro[1,3-dioxolane-2,3'-2,4,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene]-17'-ol

• Inchi： 1S/C25H38O5/c1-21-10-11-24(29-14-15-30-24)16-17(21)4-5-18-19(21)6-8-22(2)20(18)7-9-25(22,26)23(3)27-12-13-28-23/h4,18-20,26H,5-16H2,1-3H3/t18-,19+,20+,21+,22+,25-/m1/s1
• InChI Key： KARXFOGOCKEIEE-FEUZRFKMSA-N
• SMILES： O[C@]1(C2(C)OCCO2)CC[C@H]2[C@@H]3CC=C4CC5(CC[C@]4(C)[C@H]3CC[C@@]21C)OCCO5

Computed Properties

• Exact Mass: 418.27200
• Monoisotopic Mass: 418.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.21
• Boiling Point: 535.3°C at 760 mmHg
• Flash Point: 277.6°C
• Refractive Index: 1.574
• PSA: 57.15000
• LogP: 4.18640